Cas no 28822-58-4 (3-Isobutyl-1-methylxanthine)

• Product Name: 3-Isobutyl-1-methylxanthine
• CAS No: 28822-58-4
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD00005584
• CID: 53379
• PubChem ID: 24896107
• Update Time: 2025-04-18

3-Isobutyl-1-methylxanthine Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-1-methyl-1H-purine-2,6(3H,7H)-dione
• 3,7-Dihydro-3-isobutyl-1-methyl-1H-purine-2,6-dione
• 3-Isobutyl-1-Methylxanthine
• 1-methyl-3-(2-methylpropyl)-7H-purine-2,6-dione
• 3-Isobutyl-1-methyl-3,9-dihydro-1H-purine-2,6-dione
• IBMX
• IBMX (NSC 165960,1-Methyl-3-Isobutylxanthine,Isobutylmethylxanthine)
• 1-METHYL-3-ISOBUTYLXANTHINE
• 3-Isobutyl-1-methylxanthine (IBMX)
• 3-Isobutyl-1-methyxanthine
• 3-isobutylmethylxanthine
• IMX
• isobutylmethylxanthine
• Methylergometrine maleate
• Methylisobutylxanthine
• NSC165960
• SC2964
• Xanthine,3-isobutyl-1-methyl
• 1H-Purine-2,6-dione, 3,7-dihydro-1-methyl-3-(2-methylpropyl)-
• Xanthine, 3-isobutyl-1-methyl-
• Methyl-isobutylxanthine
• 3-Isobutyl 1-methylxanthine
• 3-isobutyl-1-methyl-7H-xanthin
• 3-Isobutyl-1-methylxanthine

• MDL： MFCD00005584
• Inchi： 1S/C10H14N4O2/c1-6(2)4-14-8-7(11-5-12-8)9(15)13(3)10(14)16/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： APIXJSLKIYYUKG-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=C(N=CN2)N1CC(C)C)=O

Computed Properties

• Exact Mass: 222.11200
• Monoisotopic Mass: 222.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3

Experimental Properties

• Color/Form: White to light gray crystalline powder
• Density: 1.2042 (rough estimate)
• Melting Point: 200-201 °C (lit.)
• Boiling Point: 363.42°C (rough estimate)
• Flash Point: 223.3oC
• Refractive Index: 1.6500 (estimate)
• Solubility: DMSO: 1 M with gentle warming
• PSA: 72.68000
• LogP: 0.07930
• Solubility: Almost insoluble in water, soluble in ethanol, 2-propanol

3-Isobutyl-1-methylxanthine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• RTECS：ZD8500000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds